Cas no 142060-05-7 (Grayanotoxane-2,3,5,6,10,14,16-heptol, 6-acetate, (2β,3β,6β,14R)- (9CI))
142060-05-7 structure
Product Name:Grayanotoxane-2,3,5,6,10,14,16-heptol, 6-acetate, (2β,3β,6β,14R)- (9CI)
CAS No:142060-05-7
MF:C22H36O8
MW:428.516448020935
CID:139824
Update Time:2024-03-01
Grayanotoxane-2,3,5,6,10,14,16-heptol, 6-acetate, (2β,3β,6β,14R)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Grayanotoxane-2,3,5,6,10,14,16-heptol,6-acetate, (2b,3b,6b,14R)- (9CI)
- 7,9a-Methano-9aH-cyclopenta[b]heptalene,grayanotoxane-2,3,5,6,10,14,16-heptol deriv.
- Rhodomollein III
- Grayanotoxane-2,3,5,6,10,14,16-heptol, 6-acetate, (2β,3β,6β,14R)- (9CI)
- (-)-Rhodomollein XI
- Rhodomollein XI
-
- Inchi: 1S/C22H36O8/c1-10(23)30-13-8-21-9-19(4,27)11(16(21)25)6-7-12(21)20(5,28)15-14(24)17(26)18(2,3)22(13,15)29/h11-17,24-29H,6-9H2,1-5H3/t11-,12+,13-,14-,15+,16-,17+,19-,20-,21+,22-/m1/s1
- InChI Key: VNEMCNXMJWNLDK-UUEDXLEJSA-N
- SMILES: CC(=O)O[C@H]1[C@@]2(C([C@H]([C@@H]([C@H]2[C@@](O)(C)[C@H]2[C@]3([C@H](O)[C@@H](CC2)[C@@](O)(C)C3)C1)O)O)(C)C)O
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- XLogP3: 0.0449999999999997
Grayanotoxane-2,3,5,6,10,14,16-heptol, 6-acetate, (2β,3β,6β,14R)- (9CI) Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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